2-(1H-indol-3-yl)-5-methyl-7-propyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one

• Molecular Formula: C20H25N3O
• Molecular Weight: 323.4 g/mol
• IUPAC Name: 2-(1H-indol-3-yl)-5-methyl-7-propyl-1,3-diazatricyclo[3.3.1.13,7]decan-6-one
• InChI: InChI=1S/C20H25N3O/c1-3-8-20-12-22-10-19(2,18(20)24)11-23(13-20)17(22)15-9-21-16-7-5-4-6-14(15)16/h4-7,9,17,21H,3,8,10-13H2,1-2H3
• InChI Key: KJTWNVCTQQGZSI-UHFFFAOYSA-N
• SMILES: CCCC12CN3CC(C1=O)(CN(C2)C3C4=CNC5=CC=CC=C54)C

Description

2-(1H-indol-3-yl)-5-methyl-7-propyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one, also known as AM-251, is a synthetic cannabinoid receptor antagonist. It was first synthesized in 1999 as a research tool for studying the endocannabinoid system. Since then, it has been widely used in scientific research to investigate the physiological and biochemical effects of cannabinoids.

Mechanism of Action

2-(1H-indol-3-yl)-5-methyl-7-propyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one acts as a competitive antagonist of the cannabinoid receptor type 1 (CB1). It binds to the receptor and prevents the binding of endogenous cannabinoids such as anandamide and 2-arachidonoylglycerol. This leads to a decrease in the activation of the CB1 receptor and a reduction in the physiological effects of cannabinoids.
Biochemical and Physiological Effects:
2-(1H-indol-3-yl)-5-methyl-7-propyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one has been shown to have various biochemical and physiological effects. It has been found to reduce food intake and body weight in rats, suggesting a potential role in the treatment of obesity. It has also been shown to reduce pain and inflammation in animal models, suggesting a potential role in the treatment of chronic pain.

Advantages and Limitations for Lab Experiments

2-(1H-indol-3-yl)-5-methyl-7-propyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one has several advantages as a research tool. It is highly selective for the CB1 receptor and has a high affinity for the receptor, making it a potent antagonist. It is also relatively stable and easy to use in experiments.
However, there are also some limitations to the use of 2-(1H-indol-3-yl)-5-methyl-7-propyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one in experiments. It has been shown to have off-target effects on other receptors, such as the serotonin receptor, which may complicate the interpretation of results. Additionally, its effects may vary depending on the species and strain of animal used in experiments.

Future Directions

There are several future directions for research involving 2-(1H-indol-3-yl)-5-methyl-7-propyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one. One potential area of research is the development of more selective CB1 receptor antagonists that do not have off-target effects. Another area of research is the investigation of the potential therapeutic uses of 2-(1H-indol-3-yl)-5-methyl-7-propyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one and other CB1 receptor antagonists in the treatment of obesity, chronic pain, and other conditions. Finally, further research is needed to elucidate the precise mechanisms underlying the physiological and biochemical effects of 2-(1H-indol-3-yl)-5-methyl-7-propyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one and other cannabinoids.

Synthesis Methods

The synthesis of 2-(1H-indol-3-yl)-5-methyl-7-propyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one involves several steps, including the reaction of 2-bromo-1,3-dimethylimidazolium bromide with 3-indolylmagnesium bromide, followed by the reaction of the resulting 2-(1H-indol-3-yl)-1,3-dimethylimidazolium bromide with propylmagnesium bromide. The final step involves the reaction of the resulting compound with 1,3-diazaadamantane to yield 2-(1H-indol-3-yl)-5-methyl-7-propyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one.

Scientific Research Applications

2-(1H-indol-3-yl)-5-methyl-7-propyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one is widely used in scientific research to investigate the physiological and biochemical effects of cannabinoids. It is particularly useful in studying the endocannabinoid system, which plays a crucial role in regulating various physiological processes such as pain, appetite, and mood.